Cas no 817-71-0 (1-bromopentan-2-one)

1-bromopentan-2-one structure
Product name:1-bromopentan-2-one
1-bromopentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1-bromo-
- 1-bromopentan-2-one
- SCHEMBL1512183
- 817-71-0
- AKOS017413686
- 1-bromo-2-pentanone
- XNHTZBFSFZSWOO-UHFFFAOYSA-N
- 1-bromo-pentan-2-one
- EN300-217357
- DTXSID00434826
- 2-Pentanone, 1-bromo-
-
- MDL: MFCD18815510
- Inchi: InChI=1S/C5H9BrO/c1-2-3-5(7)4-6/h2-4H2,1H3
- InChI Key: XNHTZBFSFZSWOO-UHFFFAOYSA-N
- SMILES: CCCC(=O)CBr
Computed Properties
- Exact Mass: 163.98368g/mol
- Monoisotopic Mass: 163.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
1-bromopentan-2-one PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-217357-0.5g |
1-bromopentan-2-one |
817-71-0 | 95% | 0.5g |
$512.0 | 2023-09-16 | |
TRC | B804170-50mg |
1-bromopentan-2-one |
817-71-0 | 50mg |
$ 160.00 | 2022-06-06 | ||
Enamine | EN300-217357-2.5g |
1-bromopentan-2-one |
817-71-0 | 95% | 2.5g |
$1287.0 | 2023-09-16 | |
A2B Chem LLC | AC34061-100mg |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 100mg |
$275.00 | 2023-12-30 | |
A2B Chem LLC | AC34061-500mg |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 500mg |
$574.00 | 2023-12-30 | |
Enamine | EN300-217357-5g |
1-bromopentan-2-one |
817-71-0 | 95% | 5g |
$1903.0 | 2023-09-16 | |
1PlusChem | 1P00517X-5g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 5g |
$1729.00 | 2025-02-21 | |
1PlusChem | 1P00517X-10g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 10g |
$2586.00 | 2025-02-21 | |
Aaron | AR0051G9-1g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 1g |
$418.00 | 2025-01-23 | |
Aaron | AR0051G9-5g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 5g |
$926.00 | 2025-01-23 |
1-bromopentan-2-one Related Literature
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Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
-
Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
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Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
-
Jingxiang Pang RSC Adv., 2019,9, 20982-20988
-
Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
-
Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
-
Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
-
Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817-71-0)1-bromopentan-2-one
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price ($):212.0/305.0/834.0/2378.0